N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-[3-[(dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H21N3O3/c1-22(2)12-16-15-11-14(8-9-18(15)25-21-16)20-19(23)10-13-6-4-5-7-17(13)24-3/h4-9,11H,10,12H2,1-3H3,(H,20,23)
• InChI Key: CHTWVZUTGGNTHO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NOC2=C1C=C(C=C2)NC(=O)CC3=CC=CC=C3OC
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• CAS No.: 2379996-84-4

Description

N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide acts as a selective inhibitor of VMAT2, which is responsible for the transport of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin into synaptic vesicles. By inhibiting VMAT2, this compound reduces the release of these neurotransmitters, leading to a decrease in their levels in the synaptic cleft.
Biochemical and Physiological Effects:
The inhibition of VMAT2 by this compound has been shown to have various biochemical and physiological effects. In the brain, it leads to a decrease in dopamine, norepinephrine, and serotonin levels, which can affect mood, behavior, and cognition. In cancer cells, it induces cell death by disrupting the intracellular pH homeostasis and causing oxidative stress.

Advantages and Limitations for Lab Experiments

N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide has several advantages for lab experiments, such as its high potency and selectivity for VMAT2, which makes it a useful tool for studying the role of VMAT2 in neurotransmitter release and related disorders. However, its limitations include its low solubility in water and its potential toxicity, which can affect the validity and safety of experiments.

Future Directions

There are several future directions for the research on N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide. One direction is to investigate its potential applications in the treatment of neurological and psychiatric disorders such as depression, schizophrenia, and addiction. Another direction is to develop more potent and selective VMAT2 inhibitors based on the structure of this compound for drug discovery purposes. Additionally, further studies are needed to elucidate the biochemical and physiological effects of this compound in different cell types and animal models.

Synthesis Methods

N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide can be synthesized using a multistep process involving the reaction of 2-(2-methoxyphenyl)acetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-(dimethylamino)methyl-2-aminophenol. The final step involves the reaction of the resulting intermediate with acetic anhydride to obtain the final product.

Scientific Research Applications

N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, it has been found to be a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), which plays a crucial role in the regulation of neurotransmitter release. In cancer research, it has been shown to have antitumor activity against various cancer cell lines. In drug discovery, it has been used as a lead compound for the development of novel VMAT2 inhibitors.